Cas no 2227829-75-4 ((2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine)

• Product Name: (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine
• CAS No: 2227829-75-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 6283596
• PubChem ID: 93206584
• Update Time: 2025-11-06

(2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine
• EN300-1773270
• 2227829-75-4
• (2S)-1-{imidazo[1,2-a]pyridin-2-yl}propan-2-amine

• Inchi： 1S/C10H13N3/c1-8(11)6-9-7-13-5-3-2-4-10(13)12-9/h2-5,7-8H,6,11H2,1H3/t8-/m0/s1
• InChI Key： WZCUWZAVDFVCTE-QMMMGPOBSA-N
• SMILES： N12C=CC=CC1=NC(=C2)C[C@H](C)N

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.3Ų

Additional information on (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine

Professional Introduction to (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine (CAS No. 2227829-75-4)

The compound (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine, identified by its CAS number 2227829-75-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of imidazo[1,2-a]pyridine and propylamine moieties in its molecular framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. Among these, imidazo[1,2-a]pyridine derivatives have emerged as a critical class of scaffolds due to their ability to modulate various cellular pathways. The presence of the imidazo[1,2-a]pyridine ring in (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine imparts unique electronic and steric properties that can be leveraged to enhance binding affinity and selectivity towards biological targets. This has prompted extensive research into optimizing its structure for improved pharmacological outcomes.

The stereochemistry of the compound, specifically the (S)-configuration at the proline-like center, plays a crucial role in determining its biological efficacy. Chirality is a fundamental aspect of many pharmacologically active molecules, and the (S)-configuration of (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine may contribute to its specific interactions with biological receptors and enzymes. This aspect has been a focal point in synthetic chemistry efforts aimed at producing enantiomerically pure forms of the compound for enhanced therapeutic potential.

Current research in the field of medicinal chemistry highlights the importance of structure-activity relationships (SAR) in designing novel drug candidates. The molecular structure of (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine provides a rich platform for SAR studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how structural changes influence biological activity. This approach has been instrumental in identifying lead compounds for further development into therapeutic agents.

One of the most compelling aspects of (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. Its unique heterocyclic core can be further functionalized to create derivatives with enhanced pharmacological properties. This flexibility makes it an attractive building block for drug discovery programs targeting various diseases, including cancer and inflammatory disorders.

Recent studies have demonstrated that imidazo[1,2-a]pyridine derivatives exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. These findings have spurred interest in exploring the therapeutic potential of compounds like (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify novel bioactive molecules that can be developed into next-generation therapeutics.

The synthesis of (2S)-1-{imidazo1,2-apyridin-2-yl}propan-2-amine presents both challenges and opportunities for synthetic chemists. The complex heterocyclic system requires careful optimization to achieve high yields and purity levels. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules, making it feasible to conduct extensive biological evaluations.

In conclusion, (2S)-1-{imidazo1,2-apyridin-2-ylo}lan-propanamino (CAS No. 2227882⁹-^75-4) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of novel therapeutic agents.